Cas no 2187426-37-3 ((1R,4R,5R)-1-Phenylbicyclo[2.1.1]hexane-5-carboxylic acid)

• Product Name: (1R,4R,5R)-1-Phenylbicyclo[2.1.1]hexane-5-carboxylic acid
• CAS No: 2187426-37-3
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 4787309
• Update Time: 2025-05-22

(1R,4R,5R)-1-Phenylbicyclo[2.1.1]hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,4R,5R)-1-Phenylbicyclo[2.1.1]hexane-5-carboxylic acid

• Inchi： 1S/C13H14O2/c14-12(15)11-9-6-7-13(11,8-9)10-4-2-1-3-5-10/h1-5,9,11H,6-8H2,(H,14,15)/t9-,11+,13+/m1/s1
• InChI Key： PLAUOHACBUUPBP-CDMKHQONSA-N
• SMILES： OC([C@@H]1[C@@H]2CC[C@@]1(C1C=CC=CC=1)C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Additional information on (1R,4R,5R)-1-Phenylbicyclo[2.1.1]hexane-5-carboxylic acid

Introduction to (1R,4R,5R)-1-Phenylbicyclo[2.1.1]hexane-5-carboxylic Acid (CAS No: 2187426-37-3)

Bicyclic compounds have long been a subject of interest in organic chemistry due to their unique structural properties and potential applications in various fields such as pharmacology, material science, and catalysis. Among these, (1R,4R,5R)-1-Phenylbicyclo[2.1.1]hexane-5-carboxylic acid stands out as a fascinating molecule with a complex bicyclic framework and functional groups that render it versatile for both academic and industrial purposes.

The compound, identified by the CAS registry number 2187426-37-3, is characterized by its bicyclo[2.1.1]hexane skeleton, which consists of two fused rings: a six-membered ring and a three-membered ring. The (1R,4R,5R) configuration denotes the specific stereochemistry of the molecule, which is crucial for its biological activity and chemical reactivity. The presence of a phenyl group at position 1 and a carboxylic acid group at position 5 further enhances its functional diversity.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound through various strategies such as ring-closing metathesis, diels-alder reactions, and stereo-selective catalytic processes. These methods not only improve the yield but also allow for precise control over the stereochemistry, which is essential for applications in drug discovery and materials science.

In the realm of pharmacology, (1R,4R,5R)-1-Phenylbicyclo[2.1.1]hexane-5-carboxylic acid has shown promising results as a potential lead compound for developing novel therapeutic agents. Its rigid bicyclic structure provides an excellent scaffold for binding to specific protein targets, making it a valuable candidate in drug design programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

Moreover, the compound's ability to act as a chiral auxiliary or catalyst in asymmetric synthesis has been explored in recent studies. Its unique stereochemistry facilitates the formation of enantiomerically enriched products, which are highly sought after in the pharmaceutical industry due to their improved efficacy and reduced side effects.

From a materials science perspective, this compound has demonstrated potential as a building block for constructing advanced materials with tailored mechanical and electronic properties. Its rigid structure and functional groups make it suitable for applications in polymer synthesis, nanotechnology, and supramolecular chemistry.

Recent research has also focused on understanding the environmental impact of this compound and its derivatives. Studies have shown that under certain conditions, it can undergo biodegradation or participate in enzymatic transformations, highlighting its compatibility with sustainable chemical processes.

In conclusion, (1R,4R,5R)-1-Phenylbicyclo[2.1.1]hexane-5-carboxylic acid (CAS No: 2187426-37-3) is a multifaceted compound with significant implications across diverse scientific disciplines. Its structural complexity combined with functional versatility positions it as a key player in advancing modern chemistry research.